Cas no 7461-86-1 (Benzoic acid,2-[(1-carboxyethyl)thio]-)
7461-86-1 structure
Product Name:Benzoic acid,2-[(1-carboxyethyl)thio]-
CAS No:7461-86-1
MF:C10H10O4S
MW:226.249001979828
CID:579515
PubChem ID:346085
Update Time:2025-04-19
Benzoic acid,2-[(1-carboxyethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(1-carboxyethyl)thio]-
- 2-(1-carboxyethylsulfanyl)benzoic acid
- 2-(1-Carboxy-aethylmercapto)-benzoesaeure
- 2-(1-carboxy-ethylsulfanyl)-benzoic acid
- 2-(1-hydroxy-1-oxopropan-2-yl)sulfanylbenzoic acid
- 2-(2'-carboxyphenylthio)propanoic acid
- 2-< (2-carboxyphenyl)thio> propanoic acid
- AC1L8475
- LS-36370
- NSC404117
- SCHEMBL10745516
- NSC-404117
- AKOS009075798
- 7461-86-1
- 2-[(1-Carboxyethyl)sulfanyl]benzoic acid
- DTXSID90323497
-
- Inchi: 1S/C10H10O4S/c1-6(9(11)12)15-8-5-3-2-4-7(8)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14)
- InChI Key: YTONAIFUSYIRFF-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)C(C(=O)O)C
Computed Properties
- Exact Mass: 226.03
- Monoisotopic Mass: 226.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 99.9Ų
Experimental Properties
- Density: 1.41
- Boiling Point: 419.5°Cat760mmHg
- Flash Point: 207.5°C
- Refractive Index: 1.627
- PSA: 74.6
- LogP: 1.95000
Benzoic acid,2-[(1-carboxyethyl)thio]- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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